6-Nitrooxazolo[4,5-b]pyridin-2(3H)-one

• IUPAC Name: 6-nitro-3H-[1,3]oxazolo[4,5-b]pyridin-2-one
• InChI: InChI=1S/C6H3N3O4/c10-6-8-5-4(13-6)1-3(2-7-5)9(11)12/h1-2H,(H,7,8,10)
• InChI Key: WGPJBUCCBWWQEP-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC2=C1OC(=O)N2)[N+](=O)[O-]
• Molecular Formula: C6H3N3O4
• DSSTOX Substance ID: DTXSID60727322
• Molecular Weight: 181.11 g/mol
• CAS No.: 21594-54-7

Description

6-Nitrooxazolo[4,5-b]pyridin-2(3H)-one is a useful research compound. Its molecular formula is C6H3N3O4 and its molecular weight is 181.11 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Reactions with Nucleophiles : 6-Nitrooxazolo[4,5-b]pyridin-2(3H)-one can be synthesized through selective N-phenacylation of 5-Nitro-2-pyridone. This compound reacts readily with ammonia and aliphatic amines, leading to products like 1-amino-2-nitro-4-(oxazole-2-yl)butadienes-1,3. These reactions are significant for creating novel compounds with potential applications in various fields (Bush & Babaev, 2003).

• Electrophilic Substitution and Derivative Synthesis : Electrophilic substitution in the 2-Diethylaminooxazolo[4,5-b]pyridine system, particularly at C-6, allows for the synthesis of 6-nitro and 6-halo derivatives. The 6-nitro derivative can be converted to the 6-amino derivative, which can be further elaborated to create complex derivatives (Lever, Werblood, & Russell, 1993).

• Potential Anti-Hepatitis C Virus Agents : A novel compound identified as N3,5′-cyclo-4-(β-D-ribofuranosyl)-vic-triazolo[4,5-b]pyridinin-5-one, derived from this compound, exhibited anti-Hepatitis C virus (HCV) activity in vitro (Wang et al., 2005).

• Reaction with Amines : Oxazolo[4,5-b]pyridine thione, which can be derived from this compound, reacts with primary amines and diethylamine to form significant compounds like N-(3-hydroxy-2-pyridyl)thioureas (Davidkov, Simov, & Kalcheva, 1987).

• Antitumor Agents Targeting hTopo IIα : This compound is part of a class of molecules that have been investigated for their potential as novel antitumor agents targeting human DNA topoisomerase enzymes. Specific derivatives have shown promising biological activity results (Karatas et al., 2021).

• Antibacterial Activity : Derivatives of similar compounds have been evaluated for antibacterial activity against a variety of bacterial strains, showing potential as agents in combating bacterial infections (Sączewski, Kędzia, & Jalińska, 2014).

• Synthesis of Novel Drug Candidates : The compound is used in the synthesis of novel drugs targeting diseases like visceral leishmaniasis, showing potential as a first-in-class drug candidate for this neglected tropical disease (Thompson et al., 2016).

• Antioxidant Activity : Recent studies have focused on synthesizing derivatives of [1,2,4]triazolo[1,5-a]pyridine, which include this compound, and studying their antioxidant properties and potential toxicity. This research contributes to the development of potential antioxidant agents (Smolsky et al., 2022).